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Compound of Interest

Compound Name: Furilazole

Cat. No.: B1662145

Furilazole Safe Handling and Storage: A
Technical Resource

This technical support center provides researchers, scientists, and drug development
professionals with essential information for the safe handling and storage of Furilazole. The
following troubleshooting guides and frequently asked questions (FAQs) address common
concerns and potential issues that may arise during experimentation.

Quick Reference: Quantitative Data

For easy comparison, the following table summarizes key quantitative data related to the
storage and properties of Furilazole.
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Parameter Value Units Citations

Storage Temperature

4.4t0 37.8 °C 12113
(Solid) [11[2][3]
40 to 100 °F [1]I2]
Storage Temperature
(DMSO Stock -20 (up to 1 month) °C

Solution)

-80 (up to 6 months) °C

Melting Point 85 - 88 °C
Aqueous Solubility

235 mg/L
(20°C)

White to off-white
Appearance

crystalline solid

Frequently Asked Questions (FAQS)

Q1: What are the primary hazards associated with Furilazole?

Al: Furilazole is classified as harmful if swallowed or inhaled. It may cause an allergic skin
reaction and is toxic to aquatic life with long-lasting effects. It is also suspected of causing
cancer and genetic defects, and may cause reproductive toxicity.

Q2: What personal protective equipment (PPE) is required when handling Furilazole?

A2: When handling Furilazole, it is essential to wear appropriate personal protective
equipment. This includes chemical-resistant gloves (e.g., nitrile), safety glasses or goggles, and
a lab coat. All handling of the solid compound or concentrated solutions should be performed in
a well-ventilated area, preferably within a chemical fume hood to avoid inhalation of dust or
aerosols.

Q3: What are the recommended storage conditions for solid Furilazole?
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A3: Solid Furilazole should be stored in a cool, dry, and well-ventilated place, away from
incompatible materials. The recommended storage temperature is between 4.4°C and 37.8°C
(40°F to 100°F). It is stable under normal storage conditions.

Q4: How should | prepare and store stock solutions of Furilazole?

A4: When preparing stock solutions, for example in DMSO, it is recommended to do so in a
chemical fume hood. For short-term storage (up to one month), stock solutions can be kept at
-20°C. For longer-term storage (up to six months), it is advisable to store them at -80°C. To
avoid repeated freeze-thaw cycles, it is best practice to aliquot the stock solution into smaller,
single-use volumes.

Q5: What should | do in case of accidental exposure to Furilazole?
A5: In case of accidental exposure, follow these first-aid measures:

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
any contaminated clothing. If irritation persists, seek medical attention.

o Eye Contact: Rinse cautiously with water for several minutes. If wearing contact lenses,
remove them if it is easy to do so. Continue rinsing and seek medical attention if irritation
develops.

 Inhalation: Move the person to fresh air and keep them comfortable for breathing. If the
person feels unwell, call a poison control center or a doctor.

 Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Call a poison control center
or doctor for treatment advice.

Q6: How should I dispose of Furilazole waste?

A6: Furilazole and its containers must be disposed of as hazardous waste. Do not dispose of it
down the drain or into the environment. Follow all local, state, and federal regulations for
chemical waste disposal. Empty containers should be triple-rinsed with an appropriate solvent,
and the rinsate should be collected as hazardous waste.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

Change in appearance of solid

Furilazole (e.g., discoloration,

clumping)

Exposure to moisture or

incompatible materials.

Do not use the product.
Dispose of it as hazardous
waste according to institutional
guidelines. Review storage
conditions to ensure the
container is tightly sealed and

stored in a dry location.

Precipitate observed in a
previously clear stock solution

after storage.

The storage temperature was
too high, or the solution has

exceeded its stability period.

If the solution has been stored
for an extended period, it may
have degraded. It is best to
prepare a fresh stock solution.
If the solution was recently
prepared, gentle warming and
vortexing may redissolve the
precipitate, but if it persists, the

solution should be discarded.

Inconsistent experimental
results when using a
previously prepared stock

solution.

Degradation of Furilazole in
the solution due to improper
storage (e.g., repeated freeze-

thaw cycles, exposure to light).

Prepare a fresh stock solution
from the solid compound.
Ensure proper storage of the
new solution by aliquoting and
protecting it from light if

necessary.

Experimental Protocols: Best Practices for Handling

Furilazole in a Research Setting

While a specific experimental protocol will be dictated by the nature of your research, the

following provides a general workflow for the safe handling of Furilazole.
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Caption: A logical workflow for the safe handling of Furilazole in a laboratory setting.
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Signaling Pathways and Logical Relationships

The following diagram illustrates the logical relationship between the hazards of Furilazole and
the necessary safety precautions.
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Caption: The relationship between Furilazole's hazards and the corresponding safety
measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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